Cas no 175205-67-1 (5-(Isoxazol-3-yl)thiophene-2-carbonitrile)
175205-67-1 structure
Product Name:5-(Isoxazol-3-yl)thiophene-2-carbonitrile
CAS No:175205-67-1
MF:C8H4N2OS
MW:176.195159912109
CID:111916
PubChem ID:4554857
Update Time:2025-04-18
5-(Isoxazol-3-yl)thiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(Isoxazol-3-yl)thiophene-2-carbonitrile
- 2-CYANO-5-(ISOXASOL)THIOPHENE
- 2-Thiophenecarbonitrile,5-(3-isoxazolyl)-
- 5-(1,2-oxazol-3-yl)thiophene-2-carbonitrile
- 2-CYANO-5-(ISOXASOL-3-YL)THIOPHENE
- 2-CYANO-5-(ISOXAZOL-3-YL)THIOPHENE
- 5-isoxazol-3-ylthiophene-2-carbonitrile
- Maybridge1_007480
- CCG-43564
- AKOS006275145
- FT-0695532
- 175205-67-1
- DTXSID50404211
- HMS562L22
- SR-01000633473-1
-
- Inchi: 1S/C8H4N2OS/c9-5-6-1-2-8(12-6)7-3-4-11-10-7/h1-4H
- InChI Key: XMYYVSGCLWZFNA-UHFFFAOYSA-N
- SMILES: S1C(C#N)=CC=C1C1C=CON=1
Computed Properties
- Exact Mass: 176.00452
- Monoisotopic Mass: 176.00443393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Melting Point: 103-106°C
- PSA: 49.82
5-(Isoxazol-3-yl)thiophene-2-carbonitrile Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
175205-67-1 (5-(Isoxazol-3-yl)thiophene-2-carbonitrile) Related Products
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- 194491-44-6([5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanol)
- 37852-53-2(Benzamide,N-[3-(2-thienyl)-5-isoxazolyl]-)
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- 103092-70-2(Isoxazole,3-(3-thienyl)-)
- 104516-55-4(Isoxazole,3-methyl-5-(2-thienyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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